Cas no 2034608-32-5 (N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide)

• Product Name: N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide
• CAS No: 2034608-32-5
• MF: C₂₃H₂₈N₄O₂S
• MW: 424.559023857117
• CID: 5965035
• PubChem ID: 119103115
• Update Time: 2025-10-28

N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide
• AKOS026695625
• 2034608-32-5
• N-cyclopentyl-1-(3-methylphenyl)-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide
• F6526-1527
• N-cyclopentyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-1-(m-tolyl)methanesulfonamide
• N-cyclopentyl-1-(3-methylphenyl)-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]methanesulfonamide

• Inchi： 1S/C23H28N4O2S/c1-19-5-4-6-20(17-19)18-30(28,29)27(22-7-2-3-8-22)16-15-26-14-11-23(25-26)21-9-12-24-13-10-21/h4-6,9-14,17,22H,2-3,7-8,15-16,18H2,1H3
• InChI Key： XEKFQZCRYKIILC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 424.19329732g/mol
• Monoisotopic Mass: 424.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.5Ų

Additional information on N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide

Comprehensive Analysis of N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide (CAS 2034608-32-5)

The compound N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide (CAS 2034608-32-5) is a sophisticated sulfonamide derivative with a unique molecular architecture. Its structure combines a cyclopentyl group, a 3-methylphenyl moiety, and a pyridinyl-pyrazole core, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in contemporary pharmaceutical research.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their diverse biological activities. The presence of both pyridine and pyrazole rings in its structure suggests possible interactions with various enzyme active sites or protein binding pockets. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity for particular biological targets.

The methanesulfonamide group in this molecule is particularly noteworthy, as sulfonamides are known for their ability to form stable hydrogen bonds with biological targets. This feature, combined with the compound's lipophilic character (contributed by the cyclopentyl and methylphenyl groups), suggests favorable pharmacokinetic properties. These characteristics make it a promising candidate for further investigation in drug development pipelines, especially for conditions where modulation of cellular signaling pathways is desired.

From a synthetic chemistry perspective, the construction of N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide presents interesting challenges. The N-alkylation steps required to assemble the final structure demand careful optimization, particularly in controlling regioselectivity when working with the pyrazole nitrogen atoms. Current literature suggests that modern catalytic methods and microwave-assisted synthesis techniques may offer efficient routes to this compound, reflecting the pharmaceutical industry's push toward more sustainable and efficient synthetic methodologies.

In the context of computational chemistry and AI-driven drug discovery, this compound represents an interesting case study. Its moderately complex structure with multiple rotatable bonds and hydrogen bond acceptors/donors makes it suitable for molecular docking studies and QSAR modeling. These computational approaches are becoming increasingly important in early-stage drug discovery, helping researchers predict ADMET properties and identify potential lead compounds more efficiently.

The 2034608-32-5 compound has also drawn attention in the field of chemical biology, where researchers use small molecules as tools to probe biological systems. Its structural features suggest potential utility as a chemical probe for studying signal transduction pathways or protein-protein interactions. This application aligns with current research priorities in understanding complex biological networks and developing mechanism-based therapeutics.

From a patent landscape perspective, compounds with this structural motif have appeared in several recent filings related to inflammatory diseases and metabolic disorders. While specific therapeutic applications for N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide remain to be fully elucidated, its structural similarity to known bioactive molecules suggests potential in these therapeutic areas. This reflects broader trends in pharmaceutical research toward multi-target drugs and polypharmacology approaches.

In analytical chemistry, the characterization of this compound presents specific challenges and opportunities. The presence of multiple aromatic systems allows for sensitive detection via UV spectroscopy, while the sulfonamide nitrogen provides a potential site for mass spectrometric fragmentation. These properties are important for quality control in pharmaceutical development and for metabolite identification studies in later-stage research.

The growing interest in personalized medicine and biomarker-driven therapies has increased demand for compounds that can selectively modulate specific biological pathways. N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide, with its balanced combination of hydrophilic and lipophilic elements, may offer advantages in this context. Its potential ability to cross biological membranes while maintaining sufficient water solubility for bioavailability makes it an interesting subject for further structure-activity relationship studies.

As the pharmaceutical industry continues to explore undruggable targets and allosteric modulation strategies, compounds with complex architectures like this one are gaining attention. The pyridinyl-pyrazole component in particular has been associated with protein surface recognition in recent literature, suggesting possible applications beyond traditional active site inhibition. This aligns with current research directions toward developing therapeutics for challenging targets like protein-protein interactions and intrinsically disordered proteins.

In conclusion, N-cyclopentyl-1-(3-methylphenyl)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}methanesulfonamide (CAS 2034608-32-5) represents a fascinating example of modern medicinal chemistry with potential applications across multiple therapeutic areas. Its unique combination of structural features positions it as a valuable compound for further investigation in drug discovery, chemical biology, and pharmaceutical development. As research continues to explore its properties and potential applications, this compound may contribute to advances in our understanding of molecular recognition and targeted therapy approaches.